Cas no 2260670-18-4 (Octadecanoic acid, 9,10-dibromo-, (2S)-2,3-dihydroxypropyl ester)

• Product Name: Octadecanoic acid, 9,10-dibromo-, (2S)-2,3-dihydroxypropyl ester
• CAS No: 2260670-18-4
• MF: C₂₁H₄₀Br₂O₄
• MW: 516.347906112671
• CID: 4763956
• Update Time: 2025-06-14

Octadecanoic acid, 9,10-dibromo-, (2S)-2,3-dihydroxypropyl ester Chemical and Physical Properties

Names and Identifiers

• Octadecanoic acid, 9,10-dibromo-, (2S)-2,3-dihydroxypropyl ester

• Inchi： 1S/C21H40Br2O4/c1-2-3-4-5-7-10-13-19(22)20(23)14-11-8-6-9-12-15-21(26)27-17-18(25)16-24/h18-20,24-25H,2-17H2,1H3/t18-,19?,20?/m0/s1
• InChI Key： XXBCOZLVGAZRSV-HDYDNRTBSA-N
• SMILES： C(OC[C@@H](O)CO)(=O)CCCCCCCC(Br)C(Br)CCCCCCCC

Additional information on Octadecanoic acid, 9,10-dibromo-, (2S)-2,3-dihydroxypropyl ester

Research Brief on Octadecanoic acid, 9,10-dibromo-, (2S)-2,3-dihydroxypropyl ester (CAS: 2260670-18-4)

Recent studies on Octadecanoic acid, 9,10-dibromo-, (2S)-2,3-dihydroxypropyl ester (CAS: 2260670-18-4) have highlighted its potential applications in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique brominated fatty acid structure, has garnered attention for its bioactive properties, including antimicrobial and anti-inflammatory effects. The synthesis and characterization of this molecule have been explored in several recent publications, shedding light on its potential as a therapeutic agent or a biochemical tool.

One of the key findings from recent research is the compound's role in modulating lipid metabolism pathways. Studies utilizing in vitro and in vivo models have demonstrated that Octadecanoic acid, 9,10-dibromo-, (2S)-2,3-dihydroxypropyl ester can influence the activity of enzymes involved in lipid biosynthesis, suggesting its utility in metabolic disorder research. Additionally, its brominated structure has been linked to enhanced stability and bioavailability, making it a promising candidate for drug development.

Further investigations have focused on the compound's mechanism of action at the molecular level. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to elucidate its interaction with cellular targets. These studies reveal that the compound binds selectively to specific protein domains, potentially disrupting pathogenic pathways. Such insights are critical for designing derivatives with improved efficacy and reduced toxicity.

In the context of pharmaceutical applications, researchers have explored the formulation of Octadecanoic acid, 9,10-dibromo-, (2S)-2,3-dihydroxypropyl ester into drug delivery systems. Nanoparticle-based carriers have been tested to enhance its solubility and targeted delivery, with preliminary results indicating improved therapeutic outcomes in animal models. These advancements underscore the compound's versatility and potential for clinical translation.

Despite these promising developments, challenges remain in scaling up the synthesis and ensuring the compound's safety profile. Current research is addressing these issues through optimized synthetic routes and comprehensive toxicological studies. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into practical applications.

In conclusion, Octadecanoic acid, 9,10-dibromo-, (2S)-2,3-dihydroxypropyl ester represents a compelling area of study in chemical biology and pharmaceutical sciences. Its unique properties and bioactive potential make it a valuable subject for ongoing research, with implications for drug discovery and therapeutic innovation. Future studies will likely focus on expanding its applications and overcoming existing limitations to fully realize its potential.